Cas no 18336-75-9 (4-Isoxazolecarboxylicacid, 5-methyl-3-phenyl-, hydrazide)

• Product Name: 4-Isoxazolecarboxylicacid, 5-methyl-3-phenyl-, hydrazide
• CAS No: 18336-75-9
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD00119108
• CID: 208651
• PubChem ID: 727924
• Update Time: 2025-09-24

4-Isoxazolecarboxylicacid, 5-methyl-3-phenyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 5-methyl-3-phenyl-, hydrazide
• 5-methyl-3-phenyl-1,2-oxazole-4-carbohydrazide
• 5-METHYL-3-PHENYL-4-ISOXAZOLECARBOHYDRAZIDE
• 3-Phenyl-5-methyl-4-isoxazoylhydrazid
• 5-methyl-3-phenyl-4-isoxazoyl hydrazide
• 5-methyl-3-phenylisoxazole-4-carbohydrazide
• 5-methyl-3-phenyl-isoxazole-4-carboxylic acid hydrazide
• methylphenylisoxazolecarbohydrazide
• 4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-, hydrazide
• SR-01000432755-1
• 5-methyl-3-phenyl-4-isoxazolecarbohydrazide, AldrichCPR
• 3F-067
• AKOS000544036
• 4-Isoxazolecarboxylicacid,5-methyl-3-phenyl-,hydrazide
• SCHEMBL1930296
• FT-0680272
• J-517786
• AB00080045-01
• CS-0448916
• Cambridge id 5310735
• NVDQWXGHTJREBS-UHFFFAOYSA-N
• DTXSID80352493
• 5-methyl-3-phenyl-isoxazol-4-ylcarbonylhydrazine
• SR-01000432755
• MFCD00119108
• 18336-75-9
• ETHYL2,4,5-TRIOXOIMIDAZOLIDINE-1-ACETATE
• DB-008473
• STK031024

• MDL： MFCD00119108
• Inchi： 1S/C11H11N3O2/c1-7-9(11(15)13-12)10(14-16-7)8-5-3-2-4-6-8/h2-6H,12H2,1H3,(H,13,15)
• InChI Key： NVDQWXGHTJREBS-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NN)=O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 217.08500
• Monoisotopic Mass: 217.085127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2
• XLogP3: 1

Experimental Properties

• Density: 1.244
• Melting Point: 173-175°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.586
• PSA: 81.15000
• LogP: 2.34470

4-Isoxazolecarboxylicacid, 5-methyl-3-phenyl-, hydrazide Security Information

• Hazard Category Code： 20/21/22-36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT